4-(Difluoromethyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrimidine-5-carboxylic acid

• IUPAC Name: 4-(difluoromethyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C12H15F2N3O4/c1-12(2,3)21-11(20)16-5-7-15-4-6(10(18)19)8(17-7)9(13)14/h4,9H,5H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key: ISEXOEBADAYZII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC=C(C(=N1)C(F)F)C(=O)O
• Molecular Formula: C12H15F2N3O4
• Molecular Weight: 303.26 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has various functional groups, including a carboxylic acid group (-COOH), an amide group (CONH2), and a difluoromethyl group (-CF2H).

Scientific Research Applications

Synthesis Techniques

Research has been dedicated to the development of novel synthetic routes and methodologies for compounds with structures similar to 4-(Difluoromethyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrimidine-5-carboxylic acid. For instance, studies have explored the synthesis of trifluoromethylated analogues of dihydroorotic acid, showcasing methods that could potentially be applied to the synthesis of compounds like 4-(Difluoromethyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrimidine-5-carboxylic acid (Sukach et al., 2015).

Chemical Reactions and Functionalization

The chemical reactivity and functionalization of pyrimidine derivatives have been extensively studied. For example, the generation and functionalization of metal-bearing and trifluoromethyl-substituted pyrimidines have been investigated, providing insights into how such compounds can be further modified for various applications (Schlosser et al., 2006).

Potential Therapeutic Applications

While direct studies on 4-(Difluoromethyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrimidine-5-carboxylic acid might be limited, research on similar pyrimidine derivatives suggests potential therapeutic applications. For instance, certain pyrimidine derivatives have been investigated for their antimicrobial activities, which could indicate potential areas of application for related compounds (Ghashang et al., 2013).

Structural and Property Analysis

Studies have also focused on the structural analysis and properties of pyrimidine derivatives, providing valuable information on their stability, molecular interactions, and potential applications in crystal engineering and material science. For instance, research into the synthesis and proton NMR spectra of monomethyl- and dimethylpyrimidine-5-carboxylic acids offers insights into the regioselective covalent hydration and structural properties of these compounds (Kress, 1994).